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Compound of Interest

Compound Name:
5-(4-Bromo-2-methoxyphenyl)-2-

methyloxazole

CAS No.: 1260422-02-3

Cat. No.: B2445552

Get Quote

5-(4-Bromo-2-methoxyphenyl)-2-methyloxazole[1]
Part 1: Executive Technical Summary
CAS 1260422-02-3, chemically identified as 5-(4-Bromo-2-methoxyphenyl)-2-
methyloxazole, is a specialized heterocyclic building block. It serves as a critical intermediate

in the synthesis of p38 Mitogen-Activated Protein (MAP) Kinase Inhibitors, a class of

therapeutics targeting cytokine production in autoimmune diseases (e.g., rheumatoid arthritis,

Crohn's disease) [1].

The compound features a 2,5-disubstituted oxazole core with a 4-bromo-2-methoxyphenyl

moiety.[1][2] The bromine substituent acts as a versatile handle for palladium-catalyzed cross-

coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), allowing for the rapid elaboration of

lead compounds.
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This compound is not a commodity chemical. It is classified as a Tier 3 Research Chemical,

meaning it is typically produced on-demand or held in small stock quantities (milligram to gram

scale) by specialized vendors. Prices exhibit extreme volatility based on stock availability and

synthesis difficulty.

Part 2: Market Analysis & Pricing Intelligence
The following data aggregates current market listings. Note that "In-Stock" status for this CAS

often implies a lead time of 2-3 weeks for re-synthesis or purification.

Table 1: Global Supplier & Price Benchmarking (Q4 2023
Estimates)

Supplier Catalog # Pack Size Price (USD)
Stock
Status

Primary
Region

Chemenu CM323544 1 g Inquire
Lead Time (2-

3 wks)

China /

Global

RHAWN R048821 100 mg ~$380
In Stock

(Limited)

Asia

(Korea/China

)

Orion

Scientific
Custom 250 mg ~$1,100

Custom

Synthesis

Brazil /

LATAM

BOC

Sciences
Custom 1 g Inquire

Custom

Synthesis
USA / Global

Critical Insight: The price disparity (approx.[1] $3,800/g vs.

500 -

2,000/g) for custom synthesis orders >5g.
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Part 3: Technical Specification & Synthesis Context
Understanding the synthesis of CAS 1260422-02-3 is vital for troubleshooting impurity profiles

during QC.

Retrosynthetic Analysis
The oxazole ring is likely constructed via the cyclization of an

-bromo ketone with an amide (Blümlein-Lewy synthesis or similar cyclodehydration).

Precursors: 4-Bromo-2-methoxyacetophenone + Acetamide/Acetic Anhydride.

Key Impurity Risk: Unreacted acetophenone (starting material) and regioisomeric oxazoles

(though less likely with this specific substitution pattern).

Molecular Properties
Formula:

Molecular Weight: 268.11 g/mol

LogP: ~3.2 (Lipophilic, requires organic solvent for extraction)

Solubility: Soluble in DMSO,

, DCM; Poor solubility in water.

Part 4: Validation Protocol (The "Science" of
Sourcing)
When sourcing rare intermediates, Certificate of Analysis (CoA) verification is insufficient. You

must validate the identity and purity internally. The presence of the bromine atom provides a

unique mass spectrometry signature.

Quality Control Workflow
The following decision tree outlines the mandatory acceptance criteria for this CAS.
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Sample Receipt
(CAS 1260422-02-3)

LC-MS Analysis
(Check Br Isotope Pattern)

1H-NMR (DMSO-d6)
(Verify Regiochemistry)

Does Data Match?

RELEASE for Synthesis

Yes

QUARANTINE / Return

No

Click to download full resolution via product page

Figure 1: Mandatory QC workflow for validating CAS 1260422-02-3 upon receipt.

Analytical Acceptance Criteria
A. Mass Spectrometry (LC-MS)
The bromine atom (

and

) exists in a nearly 1:1 ratio.

Expected Signal: You must observe two molecular ion peaks of equal intensity separated by

2 mass units.

Pass Criteria: Intensity ratio of
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:

is between 0.9 and 1.1.

B. Proton NMR (

-NMR)
Key diagnostic peaks to confirm the structure (Solvent:

or

):

Oxazole Methyl: Singlet at

ppm (3H).

Methoxy Group: Singlet at

ppm (3H).

Aromatic Region:

Multiplet for the 1,2,4-trisubstituted benzene ring (

ppm).

Oxazole C4-H: A distinct singlet often shifted downfield (

ppm), though in fully substituted oxazoles (like this 2,5-disubstituted one), the C4 proton is
the key marker if C4 is unsubstituted. Correction: This molecule is 2,5-disubstituted, so the
C4 position has a proton. This proton should appear as a singlet around

ppm.

Part 5: Strategic Recommendation
For drug development programs targeting p38 kinase or utilizing the oxazole scaffold:
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Primary Sourcing: Use Chemenu or BOC Sciences for initial gram-scale needs. They have

the most robust supply chains for heterocyclic intermediates.

Backup Strategy: If "In-Stock" options fail, contract a CRO for synthesis using 4-Bromo-2-

methoxyacetophenone (CAS 2142-69-0) as the starting material. This precursor is cheap

(~$50/100g) and widely available [2].

Risk Mitigation: Always order 10% more than required for the first batch to allow for

destructive QC testing (NMR/LCMS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. cacheby.com [cacheby.com]

2. 5-(4-Bromo-2-methoxyphenyl)-2-methyloxazole , Package: 250mg , Laibo Chem -
orionprodutoscientificos [orionprodutoscientificos.com.br]

3. alkalisci.com [alkalisci.com]

To cite this document: BenchChem. [Strategic Sourcing & Technical Validation: CAS
1260422-02-3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2445552/docs#strategic-sourcing-technical-
validation-cas-1260422-02-3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://alkalisci.com/bromoacetyl-bromide-1-x-100-g-b56412-100g/
https://www.benchchem.com/product/b2445552?utm_src=pdf-custom-synthesis#bc-rfq
https://cacheby.com/@cacheby/products/134fb876-fdda-4033-baac-4c0ec0a9a6eb
https://www.orionprodutoscientificos.com.br/5-4-bromo-2-methoxyphenyl-2-methyloxazole-package-250mg-laibo-chem
https://www.orionprodutoscientificos.com.br/5-4-bromo-2-methoxyphenyl-2-methyloxazole-package-250mg-laibo-chem
https://alkalisci.com/bromoacetyl-bromide-1-x-100-g-b56412-100g/
https://www.benchchem.com/product/b2445552/docs#strategic-sourcing-technical-validation-cas-1260422-02-3
https://www.benchchem.com/product/b2445552/docs#strategic-sourcing-technical-validation-cas-1260422-02-3
https://www.benchchem.com/product/b2445552/docs#strategic-sourcing-technical-validation-cas-1260422-02-3
https://www.benchchem.com/product/b2445552/docs#strategic-sourcing-technical-validation-cas-1260422-02-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2445552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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